Cas no 1804180-02-6 (2-Ethyl-4-methylphenylpropanoic acid)

2-Ethyl-4-methylphenylpropanoic acid is a substituted phenylpropanoic acid derivative with potential applications in pharmaceutical and chemical synthesis. Its structure, featuring an ethyl and methyl substitution on the phenyl ring, may influence its reactivity and binding properties, making it useful as an intermediate in the development of bioactive compounds. The compound's stability and defined molecular framework allow for precise modifications in synthetic pathways. Its properties could be leveraged in the design of nonsteroidal anti-inflammatory drugs (NSAIDs) or other therapeutic agents. The presence of both alkyl and carboxylic acid functional groups provides versatility for further derivatization, enhancing its utility in organic and medicinal chemistry research.

2-Ethyl-4-methylphenylpropanoic acid structure

1804180-02-6 structure

Product Name:2-Ethyl-4-methylphenylpropanoic acid

CAS No:1804180-02-6

MF:C₁₂H₁₆O₂

MW:192.254243850708

CID:4938215

Update Time:2025-06-07

2-Ethyl-4-methylphenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

- 2-Ethyl-4-methylphenylpropanoic acid
- Inchi： 1S/C12H16O2/c1-4-10-7-8(2)5-6-11(10)9(3)12(13)14/h5-7,9H,4H2,1-3H3,(H,13,14)
- InChI Key： MXIIIJZZEIUAAE-UHFFFAOYSA-N
- SMILES： OC(C(C)C1C=CC(C)=CC=1CC)=O

Computed Properties

Exact Mass: 192.115029749 g/mol
Monoisotopic Mass: 192.115029749 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 201
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 37.3
Molecular Weight: 192.25

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015031475-250mg	2-Ethyl-4-methylphenylpropanoic acid	1804180-02-6	97%	250mg	475.20 USD	2021-06-17
Alichem	A015031475-500mg	2-Ethyl-4-methylphenylpropanoic acid	1804180-02-6	97%	500mg	806.85 USD	2021-06-17
Alichem	A015031475-1g	2-Ethyl-4-methylphenylpropanoic acid	1804180-02-6	97%	1g	1,460.20 USD	2021-06-17